Cas no 267884-85-5 (tert-butyl N-(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl-N-methylcarbamate)

• Product Name: tert-butyl N-(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl-N-methylcarbamate
• CAS No: 267884-85-5
• Molecular Formula: C₂₂H₂₅Cl₂NO₂
• Molecular Weight: 406.34540438652
• CID: 5614355
• PubChem ID: 11101565

tert-butyl N-(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl-N-methylcarbamate Properties

Names and Identifiers

• 267884-85-5
• (1S)-N-Methyl-N-(tert-butoxycarbonyl)-4beta-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalene-1beta-amine
• EN300-33050602
• tert-butyl N-[(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl]-N-methylcarbamate
• Carbamic acid, N-[(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydro-1-naphthalenyl]-N-methyl-, 1,1-dimethylethyl ester
• tert-butyl N-(1S,4S)-4-(3,4-dichlorophenyl)-1,2,3,4-tetrahydronaphthalen-1-yl-N-methylcarbamate

• InChIKey： NKSBSVKZIYHWDU-YWZLYKJASA-N
• Inchi： 1S/C22H25Cl2NO2/c1-22(2,3)27-21(26)25(4)20-12-10-15(16-7-5-6-8-17(16)20)14-9-11-18(23)19(24)13-14/h5-9,11,13,15,20H,10,12H2,1-4H3/t15-,20-/m0/s1
• SMILES： ClC1=C(C=CC(=C1)[C@H]1C2C=CC=CC=2[C@H](CC1)N(C(=O)OC(C)(C)C)C)Cl

Computed Properties

• Exact Mass: 405.1262344g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 4
• Monoisotopic Mass: 405.1262344g/mol
• Heavy Atom Count: 27
• Complexity: 521
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 6.1
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• Boiling Point: 492.2±45.0 °C(Predicted)
• pka: -1.75±0.40(Predicted)
• Density: 1.24±0.1 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tametralines